Cas no 7507-41-7 ( )

• Product Name: &nbsp
• CAS No: 7507-41-7
• MF: C₁₃H₁₀O₅S
• MW: 278.280502796173
• CID: 981236
• PubChem ID: 348592
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-(benzenesulfonyloxy)benzoic acid
• 4-benzenesulfonyloxybenzoic acid
• 4-benzenesulfonyloxy-benzoic acid
• 4-Benzolsulfonyloxy-benzoesaeure
• AC1L89W0
• NSC407977
• NSC-407977
• starbld0035532
• SCHEMBL11964254
• AN-652/40847729
• 4-[(phenylsulfonyl)oxy]benzoic acid
• AKOS022201567
• 7507-41-7
• 4-[(Benzenesulfonyl)oxy]benzoic acid
• VS-13165
• DTXSID20324917
• 4-((Phenylsulfonyl)oxy)benzoic acid
• STL430365
• BBL035544
•  

• Inchi： 1S/C13H10O5S/c14-13(15)10-6-8-11(9-7-10)18-19(16,17)12-4-2-1-3-5-12/h1-9H,(H,14,15)
• InChI Key： ORTHAADHPFWMEZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(=O)(=O)OC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 278.0249
• Monoisotopic Mass: 278.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 89Ų

Experimental Properties

• Density: 1.422
• Boiling Point: 488.7°C at 760 mmHg
• Flash Point: 249.3°C
• Refractive Index: 1.615
• PSA: 80.67
• LogP: 3.23330